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Compound of Interest

Compound Name: Ethyl 3-iodobenzoate

Cat. No.: B139552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Iodobenzoic acid ethyl ester, a halogenated aromatic ester, is a versatile building block in

modern organic synthesis. Its unique molecular architecture, featuring an iodine atom and an

ethyl ester group on a benzene ring, makes it a valuable precursor for the synthesis of a wide

array of complex organic molecules. This technical guide provides a comprehensive overview

of its chemical identity, physicochemical properties, synthesis, and applications, with a

particular focus on its role in pharmaceutical research and development.

Chemical Identity and Synonyms
The nomenclature and various identifiers for 3-iodobenzoic acid ethyl ester are crucial for

accurate scientific communication and procurement.

IUPAC Name: ethyl 3-iodobenzoate[1]

Synonyms:

3-Iodobenzoic Acid Ethyl Ester[1]

Ethyl m-iodobenzoate[1]

Benzoic acid, 3-iodo-, ethyl ester[1]
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Chemical Structure:

Caption: Molecular structure of 3-iodobenzoic acid ethyl ester.

Physicochemical Properties
A summary of the key physicochemical properties of 3-iodobenzoic acid ethyl ester is

presented in the table below, providing essential data for experimental design and safety

considerations.

Property Value Reference

Molecular Formula C₉H₉IO₂ [1]

Molecular Weight 276.07 g/mol [1][2]

CAS Number 58313-23-8

Appearance
Colorless to light orange to

yellow clear liquid

Melting Point
Not applicable (liquid at room

temperature)

Boiling Point 272 °C (lit.) [2]

Density 1.64 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.581 (lit.) [2]

Solubility
Insoluble in water. Soluble in

common organic solvents.

Flash Point 110 °C (closed cup)

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-

iodobenzoic acid ethyl ester. The following spectral information is available:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-iodobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-iodobenzoate
https://www.sigmaaldrich.com/SG/en/product/aldrich/528994
https://www.sigmaaldrich.com/SG/en/product/aldrich/528994
https://www.sigmaaldrich.com/SG/en/product/aldrich/528994
https://www.sigmaaldrich.com/SG/en/product/aldrich/528994
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: Spectra are available and provide characteristic signals for the aromatic and ethyl

protons.[3]

¹³C NMR: Available spectra show distinct peaks for the aromatic and ester carbons.[3]

Infrared (IR) Spectroscopy: IR spectra are available, displaying key absorption bands for the

carbonyl group of the ester and the aromatic ring.[3]

Mass Spectrometry (MS): Mass spectral data is available, which can be used to confirm the

molecular weight and fragmentation pattern.[3]

Experimental Protocols
Synthesis of 3-Iodobenzoic Acid Ethyl Ester via Fischer
Esterification
The most common method for the preparation of 3-iodobenzoic acid ethyl ester is the Fischer

esterification of 3-iodobenzoic acid with ethanol in the presence of a strong acid catalyst.

Reaction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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